Cas no 898790-73-3 (CYCLOBUTYL 2,6-DIMETHYLPHENYL KETONE)

• Product Name: CYCLOBUTYL 2,6-DIMETHYLPHENYL KETONE
• CAS No: 898790-73-3
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• MDL: MFCD03841267
• CID: 858398
• PubChem ID: 24724132
• Update Time: 2025-04-19

CYCLOBUTYL 2,6-DIMETHYLPHENYL KETONE Chemical and Physical Properties

Names and Identifiers

• CYCLOBUTYL 2,6-DIMETHYLPHENYL KETONE
• cyclobutyl-(2,6-dimethylphenyl)methanone
• AKOS006278126
• 898790-73-3
• DTXSID10642531
• CYCLOBUTYL2,6-DIMETHYLPHENYLKETONE
• MFCD03841267
• Cyclobutyl(2,6-dimethylphenyl)methanone

• MDL： MFCD03841267
• Inchi： 1S/C13H16O/c1-9-5-3-6-10(2)12(9)13(14)11-7-4-8-11/h3,5-6,11H,4,7-8H2,1-2H3
• InChI Key： MLPMVPJDPBTASK-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC=CC=1C)C1CCC1

Computed Properties

• Exact Mass: 188.12000
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.28620